Cas no 1261884-76-7 (4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine)

• Product Name: 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine
• CAS No: 1261884-76-7
• MF: C₁₃H₈F₂N₂O₃
• MW: 278.211030006409
• CID: 4791481
• Update Time: 2025-06-11

4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O3/c14-13(15)9-2-1-3-10(17(19)20)11(9)12(18)8-4-6-16-7-5-8/h1-7,13H
• InChI Key： XMEXJLOKYZUQKK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C(C1C=CN=CC=1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8

Additional information on 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine

Introduction to 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine (CAS No: 1261884-76-7)

4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine, identified by the chemical formula CAS No. 1261884-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine, particularly the presence of a difluoromethyl group and a nitrobenzoyl moiety, contribute to its unique chemical properties and potential pharmacological effects.

The difluoromethyl group is a key structural element in many bioactive molecules, known for its ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity. This group is often incorporated into drug candidates to prevent rapid degradation and to optimize their interaction with biological targets. In the context of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine, the difluoromethyl substituent likely plays a crucial role in determining the compound's overall pharmacokinetic profile and biological activity.

Additionally, the nitrobenzoyl moiety is another important structural component that can influence the reactivity and functionality of the molecule. Nitroaromatic compounds are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The nitro group in 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine can participate in various chemical reactions, such as reduction or nucleophilic substitution, which may be exploited in drug design and synthesis.

The pyridine ring in the molecular structure of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine provides a hydrogen bond acceptor capability, which can enhance interactions with biological targets such as enzymes and receptors. Pyridine-based compounds are widely used in pharmaceuticals due to their versatility and ability to form stable complexes with biological molecules. The presence of both the nitrobenzoyl and pyridine moieties suggests that this compound may have multiple sites of interaction with biological targets, potentially leading to enhanced efficacy.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The combination of the difluoromethyl, nitrobenzoyl, and pyridine groups in 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine makes it an intriguing candidate for further investigation. Computational modeling and molecular docking studies have been instrumental in understanding how these structural features contribute to biological activity.

In particular, computational studies have shown that the electron-withdrawing nature of the nitro group can enhance binding interactions by increasing the electrophilicity of the benzoyl moiety. This can lead to stronger binding affinities with target proteins, which is critical for therapeutic efficacy. Furthermore, the presence of the pyridine ring can facilitate hydrogen bonding interactions, further stabilizing the compound-target complex.

The difluoromethyl group's influence on metabolic stability has also been a focus of recent research. Studies have demonstrated that fluorinated compounds often exhibit improved resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450). This property can extend the half-life of drugs in vivo, leading to more consistent therapeutic effects. In the case of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine, this metabolic stability could be a significant advantage in drug development.

Another area of interest is the potential use of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine as an intermediate in synthesizing more complex drug molecules. Its unique structural features make it a versatile building block that can be modified through various chemical reactions. For instance, functional groups such as hydroxyl or amine groups can be introduced at different positions on the molecule to create derivatives with tailored biological activities.

Current research is exploring the pharmacological potential of derivatives of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine in treating various diseases. Preliminary studies have shown promising results in inhibiting certain enzymes associated with inflammatory pathways. The nitro group's ability to undergo redox reactions may also be exploited to develop prodrugs that release active species at specific sites within the body.

The synthesis of 4-(2-(Difluoromethyl)-6-nitrobenzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve efficiency and scalability. These methods not only enhance production but also allow for better control over reaction conditions, reducing unwanted byproducts.

In conclusion,4-(2((difluoromethyl)-6-nitrobenzoyl)pyridine (CAS No: 1261884-76-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a difluoromethyl group and a nitrobenzoyl moiety, contribute to its promising biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, making it a valuable asset in the quest for novel therapeutic agents.